4-methoxy-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid

• IUPAC Name: 4-methoxy-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid
• InChI: InChI=1S/C13H10N2O3/c1-18-12-11-10(8(6-14-11)13(16)17)7-4-2-3-5-9(7)15-12/h2-6,14H,1H3,(H,16,17)
• InChI Key: IVGZIAOLPGBYAF-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=CC=CC=C2C3=C1NC=C3C(=O)O
• Molecular Formula: C13H10N2O3
• Molecular Weight: 242.23 g/mol

Description

The compound “4-methoxy-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid” belongs to the class of heterocyclic compounds known as 3H-pyrrolo[2,3-c]quinolines. These compounds have been attracting considerable attention due to their wide spectrum of biological activity. They are reported to possess antibacterial, antifungal, and moderate antineoplastic properties. Some compounds containing such fragments can be used to detect Zn 2+ ions in the presence of various other cations.

Synthesis Analysis

The synthesis of 3H-pyrrolo[2,3-c]quinolines can be divided into three categories, depending on the ring closed in the final step. One method involves the formation of the benzene ring as the last step in the preparation of such compounds. This method employs the intramolecular Diels–Alder reaction of a 5-amino-4-methyloxazole derivative containing a propargyl fragment to construct the condensed pyrrolo[2,3-c]pyridine fragment.

Chemical Reactions Analysis

Quinoline, a similar nitrogen-based heterocyclic aromatic compound, exhibits chemical reactivity similar to the benzene and pyridine ring system as it undergoes nucleophilic and electrophilic substitution reactions.

Mechanism of Action

While the specific mechanism of action for “4-methoxy-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid” is not available, compounds containing the 3H-pyrrolo[2,3-c]quinoline fragment are noted to be effective against malaria and are also capable of inhibiting acetylcholinesterase in the human CNS.

Future Directions

The study on N-heterocycles has dramatically increased due to its versatility in many significant fields and because of its distinctive battle which is associated with the bioassay and its interaction with the cells. These novel heterocycles are designed and synthesized by chemists through new strategies on par with the reported methods. Therefore, the future directions in the study of “4-methoxy-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid” and similar compounds may involve the development of new synthetic strategies and further exploration of their biological activities.